Cas no 36304-45-7 (Acetic acid, (3-nitrophenoxy)-, hydrazide)

• Product Name: Acetic acid, (3-nitrophenoxy)-, hydrazide
• CAS No: 36304-45-7
• MF: C₈H₉N₃O₄
• MW: 211.174761533737
• CID: 3950615
• PubChem ID: 15786728
• Update Time: 2025-07-09

Acetic acid, (3-nitrophenoxy)-, hydrazide Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (3-nitrophenoxy)-, hydrazide
• 2-(3-Nitrophenoxy)acetohydrazide
• Acetic acid, 2-(3-nitrophenoxy)-, hydrazide
• DTXSID401279632
• SB86407
• AKOS009286233
• 36304-45-7
• CS-0209838
• BS-32344
• STL432229
• 2-(3-Nitrophenoxy)acetic acid hydrazide

• Inchi： 1S/C8H9N3O4/c9-10-8(12)5-15-7-3-1-2-6(4-7)11(13)14/h1-4H,5,9H2,(H,10,12)
• InChI Key： SPNCFJGYYJIXCB-UHFFFAOYSA-N
• SMILES： C(NN)(=O)COC1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 211.05930578Da
• Monoisotopic Mass: 211.05930578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Acetic acid, (3-nitrophenoxy)-, hydrazide

Acetic acid, (3-nitrophenoxy)-, hydrazide: Chemical Profile and Recent Applications

Acetic acid, (3-nitrophenoxy)-, hydrazide (CAS No. 36304-45-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits a range of potential applications that are both scientifically intriguing and industrially relevant. Its molecular structure, combining an acetic acid moiety with a 3-nitrophenoxy group and a hydrazide functional group, positions it as a versatile intermediate in synthetic chemistry and a candidate for further exploration in drug discovery.

The chemical properties of Acetic acid, (3-nitrophenoxy)-, hydrazide make it particularly interesting for researchers looking to develop novel compounds. The presence of the nitro group introduces a region of high reactivity, which can be exploited in various synthetic pathways. Meanwhile, the hydrazide functionality provides another site for chemical modification, allowing for the creation of more complex molecules. These features collectively enhance its utility as a building block in organic synthesis.

In recent years, there has been growing interest in the applications of Acetic acid, (3-nitrophenoxy)-, hydrazide in pharmaceutical research. Its structural motifs are reminiscent of several bioactive molecules, suggesting that it could serve as a precursor or analog in the development of new therapeutic agents. For instance, the nitrophenyl group is commonly found in drugs targeting neurological disorders and inflammation, while the hydrazide moiety is known for its role in antitubercular and antiviral medications.

One of the most promising areas of research involving Acetic acid, (3-nitrophenoxy)-, hydrazide is its potential use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of this compound to enhance its binding affinity to specific kinase domains, researchers aim to develop more effective inhibitors with improved pharmacological profiles.

Recent studies have also explored the use of Acetic acid, (3-nitrophenoxy)-, hydrazide in the development of novel antimicrobial agents. The combination of the nitro and hydrazide groups provides multiple sites for interaction with bacterial enzymes and cellular components. This has led to investigations into its efficacy against resistant bacterial strains, offering a potential solution to the growing problem of antibiotic resistance.

The synthesis of Acetic acid, (3-nitrophenoxy)-, hydrazide itself is an intricate process that requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes involve the nitration of phenol derivatives followed by coupling with acetic acid derivatives and subsequent hydrazination. Advances in catalytic methods have improved the efficiency of these reactions, making it more feasible to produce this compound on an industrial scale.

The safety profile of Acetic acid, (3-nitrophenoxy)-, hydrazide is another critical aspect that has been thoroughly examined. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to minimize any potential risks. This includes working in well-ventilated areas and using appropriate personal protective equipment during handling and storage.

In conclusion, Acetic acid, (3-nitrophenoxy)-, hydrazide represents a fascinating compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features offer opportunities for developing new drugs targeting various diseases, while its role as an intermediate continues to be explored in synthetic chemistry. As research progresses, it is likely that even more innovative uses for this compound will emerge.